Cas no 3414-94-6 (5-phenyl-4H-1,2,4-triazole-3-thiol)

5-phenyl-4H-1,2,4-triazole-3-thiol structure

3414-94-6 structure

Product Name:5-phenyl-4H-1,2,4-triazole-3-thiol

CAS No:3414-94-6

Molecular Formula:C₈H₇N₃S

Molecular Weight:177.22628

MDL:MFCD00051814

CID:84740

PubChem ID:698268

5-phenyl-4H-1,2,4-triazole-3-thiol Properties

Names and Identifiers

- 5-Phenyl-1H-1,2,4-triazole-3-thiol
- 3-Phenyl-1,2,4-triazole-5-thiol
- 3-Mercapto-5-phenyl-1,2,4-triazole
- 3-Phenyl-1,2,4-triazole-5-thiol hydrate
- 5-phenyl-1,2-dihydro-1,2,4-triazole-3-thione
- 5-Phenyl-4H-1,2,4-triazole-3-thiol
- 3-Mercapto-5-phenyl-s-triazole
- 3-phenyl-1H-1,2,4-triazole-5-thiol
- 3-phenyl-5-mercapto-
- 3-phenyl-5-mercapto-1,2,4-triazole
- 5-phenyl-4h-[1,2,4]triazole-3-thiol
- 5-phenyl-4H-1,2,4-triazol-3-thiol
- 5-phenyl-4H-1,2,4-triazol-3-yl hydrosulfide
- 5-Phenyl-s-triazole-3-thiol
- 3-Phenyl-5-mercapto-s-triazole
- 5-Phenyl-2H-1,2,4-triazole-3-thiol
- 1,2-Dihydro-5-phenyl-3H-1,2,4-triazole-3-thione
- 3-phenyl-1,4-dihydro-1,2,4-triazole-5-thione
- 5-PHENYL-1,2,4-TRIAZOLE-3-THIOL
- J-019468
- F1727-0312
- MS-2946
- FT-0616324
- DTXSID80187742
- RF 00489
- HMS1584C12
- 5-mercapto-3-phenyl-1,2,4-triazole
- AKOS000271326
- 2-Fenil-5-mercapto-1,3,4-triazolo
- NSC 11565
- AKOS002665280
- 5-phenyl-1h-[1,2,4]triazole-3-thiol
- MB00459
- NSC-11565
- SCHEMBL143807
- FS-1305
- 1H-1,2,4-triazole-5-thiol, 3-phenyl-
- 3H-1,4-Triazole-3-thione, 1,2-dihydro-5-phenyl-
- Maybridge1_006115
- EN300-16515
- SR-01000518134
- 5-phenyl-4H-1,2,4-triazole-3-thiol
- 1H-1,4-Triazole-3-thiol, 5-phenyl-
- AKOS015934956
- 5-phenyl-4h-1,2,4-triazol-3-ylhydrosulfide
- .DELTA.2-1,4-Triazoline-5-thione, 3-phenyl-
- 3414-94-6
- PD148023
- 3H-1,2,4-Triazole-3-thione, 1,4-dihydro-5-phenyl-
- S-TRIAZOLE-3-THIOL, 5-PHENYL-
- A6049
- UNII-V3LV9TS8XD
- 1H-1,2,4-TRIAZOLE-3-THIOL, 5-PHENYL-
- 3H-1,2,4-Triazole-3-thione, 1,2-dihydro-5-phenyl-
- I11530
- CHEMBL85091
- InChI=1/C8H7N3S/c12-8-9-7(10-11-8)6-4-2-1-3-5-6/h1-5H,(H2,9,10,11,12
- NSC11565
- .DELTA.2-1,2,4-Triazoline-5-thione, 3-phenyl-
- HMS558N21
- 5-Phenyl-1H-1,2,4-triazole-3-thiol, 95%
- BDBM50569304
- 3-phenyl4,5-dihydro-1,2,4-triazole-5-thione
- SR-01000518134-1
- CS-0309170
- MFCD00051814
- delta2-1,2,4-Triazoline-5-thione, 3-phenyl-
- AKOS000267109
- A822100
- 1,4-Dihydro-5-phenyl-3H-1,2,4-triazole-3-thione
- V3LV9TS8XD
- 5-mercapto-3-phenyl-s-triazole
- 2-Fenil-5-mercapto-1,3,4-triazolo [Italian]
- AF-615/00099044
- RARECHEM BG FB 0053
- ASISCHEM A49258
- 5-Phenyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
- AKOS BBS-00002626
- AKOS BBS-00001182
- 5-PHENYL-1H-1,2,4-TRIAZOLE-3-THIOL
- 5-PHENYL-4H-1,2,4-TRIAZOLE-3-THIOL
- 5-PHENYL-4H-1,2,4-TRIAZOL-3-YL HYDROSULFIDE
- ALBB-012660
- DB-340989
- DB-026364
- 4H-1,2,4-TRIAZOLE-3-THIOL, 5-PHENYL-
- STK041409
- +Expand
- MDL： MFCD00051814
- InChIKey： JRLMMJNORORYPO-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H7N3S/c12-8-9-7(10-11-8)6-4-2-1-3-5-6/h1-5H,(H2,9,10,11,12)
- SMILES： C1=CC=C(C=C1)C2=NC(=NN2)S
- BRN： 135556

Computed Properties

Exact Mass: 177.03600
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 1
Monoisotopic Mass: 177.036068
Heavy Atom Count: 12
Complexity: 218
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: 5
Surface Charge: 0
Topological Polar Surface Area: 68.5

Experimental Properties

LogP: 1.76040
PSA: 80.37000
Refractive Index: 1.731
Boiling Point: 268 ºC
Melting Point: 259-261 ºC
Flash Point: 116 ºC
Color/Form: Fetid powder
Solubility: Not determined
pka: 8.43±0.20(Predicted)
Density: 1.39

5-phenyl-4H-1,2,4-triazole-3-thiol Security Information

Symbol: GHS07
RTECS：XZ5351000
WGK Germany：3
Safety Term：S22;S24/25
Safety Instruction： S26-S36
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Risk Phrases： 36/37/38
Signal Word：Warning
HazardClass：IRRITANT

5-phenyl-4H-1,2,4-triazole-3-thiol Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-phenyl-4H-1,2,4-triazole-3-thiol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003NEV-1g	5-Phenyl-1H-1,2,4-triazole-3-thiol	3414-94-6	98%	1g	$38.00	2024-05-05
A2B Chem LLC	AB69511-1g	5-Phenyl-4h-1,2,4-triazole-3-thiol	3414-94-6	98%	1g	$12.00	2024-04-20
Aaron	AR003NN7-1g	5-Phenyl-1H-1,2,4-triazole-3-thiol	3414-94-6	98%	1g	$70.00
abcr	AB374665-	5-Phenyl-4H-1,2,4-triazole-3-thiol; .	3414-94-6			€161.20	2023-03-08
Alichem	A019114403-500g	5-Phenyl-1H-1,2,4-triazole-3-thiol	3414-94-6	95%	500g	$753.96	2023-09-02
Ambeed	A785697-100g	5-Phenyl-1H-1,2,4-triazole-3-thiol	3414-94-6	95+%	100g	$980.0
Apollo Scientific	OR27062-250mg	5-phenyl-4H-1,2,4-triazole-3-thiol	3414-94-6		250mg	£55.00	2024-05-24
Chemenu	CM282881-100g	5-Phenyl-1H-1,2,4-triazole-3-thiol	3414-94-6	95%	100g	$386	2023-03-05
Cooke Chemical	F143923-1g	3-Phenyl-1,2,4-triazole-5-thiol hydrate	3414-94-6	98	1g	RMB 267.20	2023-09-07
Enamine	EN300-16515-0.05g	5-phenyl-4H-1,2,4-triazole-3-thiol	3414-94-6	95%	0.05g	$19.0	2023-04-29

5-phenyl-4H-1,2,4-triazole-3-thiol Related Literature

1. Heterocyclic compounds from urea derivatives. Part XX. Adducts from carbonohydrazides and aroyl isothiocyanates and their cyclisation

Frederick Kurzer J. Chem. Soc. C 1971 2927
2. 777. Antituberculous compounds. Part X. Some reactions of quaternary compounds derived from NN-disubstituted thioamides

D. A. Peak,F. Stansfield J. Chem. Soc. 1952 4067
3. Gas-phase pyrolysis of 4-amino-3-allylthio-1,2,4-triazoles: a new route to [1,3]thiazolo[3,2-b][1,2,4]triazoles

Dale D. J. Cartwright,Bernard A. J. Clark,Hamish McNab J. Chem. Soc. Perkin Trans. 1 2001 424
4. Heterocyclic compounds from urea derivatives. Part XIX. Adducts from diaminoguanidines and aroyl isothiocyanates and their cyclisation

Frederick Kurzer J. Chem. Soc. C 1970 1813
5. Heterocyclic compounds from urea derivatives. Part XXI. Adducts from thiocarbonohydrazides and aroyl isothiocyanates and their cyclisation

Frederick Kurzer J. Chem. Soc. C 1971 2932
6. Heterocyclic compounds from urea derivatives. Part XXIII. Thiobenzoylated thiocarbonohydrazides and their cyclisation

Roshan Esmail,Frederick Kurzer J. Chem. Soc. Perkin Trans. 1 1975 1787
7. Heterocyclic compounds from urea derivatives. Part XVIII. Adducts from aminoguanidines and aroyl isothiocyanates and their cyclisation

Frederick Kurzer J. Chem. Soc. C 1970 1805

3414-94-6 (5-phenyl-4H-1,2,4-triazole-3-thiol) Related Products

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Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:3414-94-6)5-PHENYL-4H-1,2,4-TRIAZOLE-3-THIOL

Purity:99.9%

Quantity:200kg

Price($):discuss personally

Amadis Chemical Company Limited

(CAS:3414-94-6)5-phenyl-4H-1,2,4-triazole-3-thiol

Purity:99%

Quantity:100g

Price($):882.0